molecular formula C18H18N4O2S B2645606 2-(4-azepan-1-yl-1-oxophthalazin-2(1H)-yl)-N-(4-fluorophenyl)acetamide CAS No. 1226455-31-7

2-(4-azepan-1-yl-1-oxophthalazin-2(1H)-yl)-N-(4-fluorophenyl)acetamide

Cat. No. B2645606
CAS RN: 1226455-31-7
M. Wt: 354.43
InChI Key: QHBYGZCOEBWCOW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-(4-azepan-1-yl-1-oxophthalazin-2(1H)-yl)-N-(4-fluorophenyl)acetamide, commonly known as AZPA, is a synthetic compound that has gained significant attention in recent years due to its potential applications in scientific research.

Mechanism of Action

The exact mechanism of action of AZPA is not yet fully understood, but it is believed to work by inhibiting certain enzymes and receptors in the body. It has been found to exhibit high affinity towards cyclooxygenase-2 (COX-2) enzyme, which is responsible for the production of prostaglandins, a group of lipid compounds that play a key role in inflammation. By inhibiting COX-2, AZPA is believed to reduce inflammation, pain, and fever.
Biochemical and Physiological Effects:
AZPA has been found to exhibit several biochemical and physiological effects in vitro and in vivo. In vitro studies have shown that AZPA inhibits the activity of COX-2 enzyme, which leads to a reduction in the production of prostaglandins. In vivo studies have shown that AZPA exhibits anti-inflammatory, analgesic, and antipyretic properties, making it a potential candidate for the treatment of various diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of AZPA is its potential applications in drug discovery and development. It exhibits high affinity towards certain enzymes and receptors, making it a potential candidate for the development of new drugs. Additionally, AZPA has been found to exhibit low toxicity and high selectivity towards COX-2 enzyme, making it a potential candidate for the treatment of various diseases. However, one of the main limitations of AZPA is its limited solubility in water, which makes it difficult to administer orally.

Future Directions

There are several future directions for the research and development of AZPA. One potential direction is the development of new drugs based on the structure of AZPA. Additionally, further research is needed to fully understand the mechanism of action of AZPA and its potential applications in the treatment of various diseases. Finally, further studies are needed to investigate the potential side effects and toxicity of AZPA.

Synthesis Methods

AZPA is synthesized through a multistep process that involves the reaction of 4-fluoroaniline with phthalic anhydride to form 4-fluorophthalic acid, which is then converted to its acid chloride. The acid chloride is then reacted with 4-aminocaprolactam to form the intermediate compound, which is finally converted to AZPA through the reaction with acetic anhydride.

Scientific Research Applications

AZPA has been found to exhibit potential applications in scientific research, particularly in the field of medicinal chemistry. It is believed to have anti-inflammatory, analgesic, and antipyretic properties, making it a potential candidate for the treatment of various diseases such as arthritis, cancer, and Alzheimer's disease. Additionally, AZPA has been found to have potential applications in the field of drug discovery and development, as it exhibits high affinity towards certain enzymes and receptors.

properties

IUPAC Name

1-(4-methoxyphenyl)-N-[(4-methylsulfanylphenyl)methyl]triazole-4-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C18H18N4O2S/c1-24-15-7-5-14(6-8-15)22-12-17(20-21-22)18(23)19-11-13-3-9-16(25-2)10-4-13/h3-10,12H,11H2,1-2H3,(H,19,23)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

QHBYGZCOEBWCOW-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC1=CC=C(C=C1)N2C=C(N=N2)C(=O)NCC3=CC=C(C=C3)SC
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C18H18N4O2S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

354.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.